Cas no 21147-71-7 (Pyrimido[5,4-c]pyridazin-8(7H)-one)

• Product Name: Pyrimido[5,4-c]pyridazin-8(7H)-one
• CAS No: 21147-71-7
• MF: C₆H₄N₄O
• MW: 148.122159957886
• CID: 242009
• PubChem ID: 135445016
• Update Time: 2025-04-19

Pyrimido[5,4-c]pyridazin-8(7H)-one Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-c]pyridazin-8(7H)-one
• 5H-pyrimido[5,4-c]pyridazin-8-one
• Pyrimido[5,4-c]pyridazin-8(5H)-one(9CI)
• Pyrimido[5,4-c]pyridazin-8(7H)-one (8CI)
• Pyrimido[5,4-c]pyridazin-8(7H)-one (8CI) pound>>5H-pyrimido[5,4-c]pyridazin-8-one
• 21147-71-7
• AKOS006353344
• BCP28679
• Pyrimido[5,4-c]pyridazin-8(5H)-one
• SCHEMBL5139407
• SCHEMBL5139409
• DTXSID90421886

• Inchi： 1S/C6H4N4O/c11-6-5-4(7-3-8-6)1-2-9-10-5/h1-3H,(H,7,8,11)
• InChI Key： WDWGAKMANCYRIX-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=NN=2)N=CN1

Computed Properties

• Exact Mass: 148.03862
• Monoisotopic Mass: 148.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.24